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Compound of Interest

Compound Name: 4-Bromo-2-fluoroaniline

Cat. No.: B1266173

This guide provides comprehensive safety protocols and logistical information for the handling
and disposal of 4-Bromo-2-fluoroaniline, tailored for researchers, scientists, and
professionals in drug development. Adherence to these procedures is critical to mitigate risks
and ensure a safe laboratory environment.

Hazard Identification and Classification

4-Bromo-2-fluoroaniline is a hazardous substance that requires careful handling. The primary
hazards are summarized in the table below.
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Hazard Class Category Hazard Statement
o H302: Harmful if swallowed[1]
Acute Toxicity, Oral Category 4 2]
o H311: Toxic in contact with
Acute Toxicity, Dermal Category 3 )
skin[3]
Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled[1]
) ) o H315: Causes skin irritation[1]
Skin Corrosion/Irritation Category 2 2]
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2 L
Irritation irritation[1][2]
Specific target organ toxicity — H335: May cause respiratory
Category 3

single exposure

irritation[1]

Physical and Chemical Properties

A summary of the key physical and chemical properties of 4-Bromo-2-fluoroaniline is

provided below.

Property

Value

Molecular Formula

CeHsBrFN[2]

Molecular Weight 190.01 g/mol [2]

Appearance Solid

Melting Point 40-42 °C

Flash Point 104 °C (219.2 °F) - closed cup
CAS Number 367-24-8[1][4]

Personal Protective Equipment (PPE)

Strict adherence to the following PPE guidelines is mandatory to minimize exposure risks.
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PPE Category

Specification

Rationale

Eye/Face Protection

Chemical splash goggles or
safety glasses with side
shields meeting EN166 (EU) or
OSHA 29 CFR 1910.133
standards.[5] A face shield

may be required for splash

hazards.

Protects eyes from dust
particles and splashes of
solutions containing the

compound.

Hand Protection

Chemical-resistant gloves such
as nitrile, neoprene, or butyl
rubber.[6]

Prevents skin contact and
absorption. Aromatic amines
can be absorbed through the
skin.[6]

Skin and Body Protection

A flame-resistant lab coat worn
over personal clothing that
covers the legs.[6] Wear

suitable protective clothing.[3]

Protects the skin from
accidental spills and

contamination.

Respiratory Protection

All handling of the solid
compound or its solutions
should be conducted in a
certified chemical fume hood.
[6] If engineering controls are
insufficient, a dust mask (type
N95 or equivalent) or a full-
face respirator may be

necessary.[6]

Prevents inhalation of airborne
dust or aerosols, a primary
route of exposure for this

compound.[6]

Operational Plan: Safe Handling and Storage

A systematic approach is essential for the safe handling of 4-Bromo-2-fluoroaniline.

Handling Protocol:

e Preparation:

o Conduct a thorough risk assessment for the planned experiment.
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o Ensure all necessary PPE is available and in good condition.[6]

o Verify that safety showers and eyewash stations are readily accessible and operational.[6]

e Handling:

o

Work in a well-ventilated area, preferably a certified chemical fume hood.[7][8]

[¢]

Avoid breathing dust, fumes, or vapors.[1][6]

[e]

Prevent all contact with skin and eyes by wearing the appropriate PPE.[6][9]

[e]

Do not eat, drink, or smoke in the area where the chemical is handled.[3][6]

o

Use non-sparking tools where necessary.[8]

e Post-Handling:
o Wash hands thoroughly with soap and water after handling.[1][6]
o Decontaminate all work surfaces after use.
o Properly remove and dispose of contaminated PPE.

Storage Protocol:

o Store in a cool, dry, and well-ventilated place.[8][9]

o Keep the container tightly closed.[3][7][8]

o Store locked up.[1][8]

o Store away from incompatible materials such as strong oxidizing agents, acid chlorides, acid
anhydrides, and strong acids.[9]

Emergency and First Aid Procedures

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route

First Aid Measures

Inhalation

Remove the person to fresh air and keep them
comfortable for breathing. If not breathing, give
artificial respiration. Call a POISON CENTER or
doctor if you feel unwell.[1][4][7]

Skin Contact

Take off immediately all contaminated clothing.
Wash the skin with plenty of soap and water. If
skin irritation occurs, get medical
advice/attention.[4][7]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][3][7]

Ingestion

Rinse mouth with water. Do NOT induce
vomiting. Call a POISON CENTER or doctor if
you feel unwell.[3][7]

Disposal Plan

Dispose of 4-Bromo-2-fluoroaniline and its containers in accordance with local, state, and

national regulations.[4][7]

» Waste Classification: Waste is classified as hazardous.[4]

o Disposal Method: Dispose of contents/container to an approved waste disposal plant.[4][5]

Normal disposal is via incineration operated by an accredited disposal contractor.[7]

o Contaminated Packaging: Dispose of this container to a hazardous or special waste

collection point.[4]

Visual Workflow and Safety Diagrams
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Caption: Workflow for Handling 4-Bromo-2-fluoroaniline.
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Caption: Key Safety Considerations for 4-Bromo-2-fluoroaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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